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Compound of Interest

Compound Name: 5-Chloroisatoic anhydride

Cat. No.: B108878 Get Quote

CAS Number: 4743-17-3 Synonyms: 6-Chloro-1H-3,1-benzoxazine-2,4-dione, 6-Chloro-1,2-

dihydro-4H-3,1-benzoxazine-2,4-dione

This technical guide provides an in-depth overview of 5-Chloroisatoic anhydride, a pivotal

chemical intermediate for researchers, scientists, and professionals in drug development and

materials science. It covers the compound's physicochemical properties, synthesis protocols,

key chemical reactions, and significant applications, presenting data in a structured and

accessible format.

Physicochemical and Spectroscopic Properties
5-Chloroisatoic anhydride is a stable, off-white to light yellow crystalline solid.[1][2] It is a

halogenated heterocyclic compound, recognized for its utility as a versatile building block in

complex organic synthesis.[3][4] While generally insoluble in water, it shows slight solubility in

dimethyl sulfoxide (DMSO).[2][5]

Quantitative data and key properties are summarized in the table below for quick reference.
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Property Value References

CAS Number 4743-17-3 [6]

Molecular Formula C₈H₄ClNO₃ [6]

Molecular Weight 197.58 g/mol [6]

Appearance
White to light yellow

powder/crystals
[1][5]

Melting Point 272-300 °C (decomposes) [1][7]

Solubility
Insoluble in water; Slightly

soluble in DMSO
[2][5]

pKa (Predicted) 9.76 ± 0.20 [5]

Density (Predicted) 1.540 ± 0.06 g/cm³ [5]

Spectroscopic Data
¹H NMR (DMSO-d₆, 300 MHz): δ 11.85 (s, br, 1H), 7.88 (d, J = 2.4 Hz, 1H), 7.78 (dd, J = 8.7,

2.4 Hz, 1H), 7.15 (d, J = 8.7 Hz, 1H).[1]

Infrared (IR) Spectroscopy: As an acid anhydride, it is expected to show two characteristic

strong C=O stretching bands. One band typically appears around 1820 cm⁻¹ and the second

near 1760 cm⁻¹.[8] The presence of the N-H bond would also result in a stretching vibration

in the 3100-3300 cm⁻¹ region.

Synthesis of 5-Chloroisatoic Anhydride
The primary industrial synthesis route for 5-Chloroisatoic anhydride involves the reaction of

2-amino-5-chlorobenzoic acid with a phosgene equivalent, such as triphosgene.[1][6] This

method is efficient and yields a high-purity product.[1] An alternative approach involves the

cyclization of 5-chloroanthranilic acid using a dehydrating agent.[4]
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Caption: General workflow for the synthesis of 5-Chloroisatoic anhydride.

Experimental Protocol: Synthesis from 2-Amino-5-
chlorobenzoic Acid
This protocol details a common laboratory-scale synthesis.[1][6]

Setup: To a 500 mL three-necked round-bottom flask equipped with a stirrer and reflux

condenser, add 2-amino-5-chlorobenzoic acid (17 g, 0.1 mol) and 1,2-dichloroethane (200

mL).[6]

Reagent Addition: While stirring, slowly add a solution of triphosgene (21 g, 0.07 mol,

equivalent to 0.21 mol of phosgene) in 1,2-dichloroethane (100 mL) dropwise to the mixture.

[6] The addition is performed at a reaction temperature of 80 °C.[1]

Reaction: After the addition is complete, continue to heat and stir the reaction mixture at 80

°C for 3 hours.[1][6]

Workup: Cool the mixture to room temperature using an ice water bath, which will cause a

white solid to precipitate.[1][6]

Isolation: Collect the precipitated solid by filtration, wash it with a suitable solvent (e.g., cold

1,2-dichloroethane), and dry it to obtain 6-chloro-1H-benzo[d][6][9]oxazine-2,4-dione (5-
Chloroisatoic anhydride).[1][6] The typical yield is around 19 g (97%).[1]

Chemical Reactivity and Mechanisms
5-Chloroisatoic anhydride is a reactive electrophile, susceptible to nucleophilic attack at its

two carbonyl carbons. Its most characteristic reaction is aminolysis—the reaction with primary

or secondary amines.[2][10] This reaction proceeds via a nucleophilic acyl substitution
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mechanism, leading to the opening of the anhydride ring and the formation of a 2-

aminobenzamide derivative with the concomitant release of carbon dioxide. This transformation

is a cornerstone of its utility in building more complex molecular frameworks.
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Caption: Key reaction pathway of 5-Chloroisatoic anhydride with an amine.

This aminolysis reaction is synthetically valuable because it provides a direct route to

substituted anthranilamides, which are important precursors for a variety of heterocyclic

systems.[2]

Applications in Research and Development
The unique reactivity of 5-Chloroisatoic anhydride makes it an essential intermediate in

several fields.

Pharmaceutical Synthesis
The compound is a well-established precursor for synthesizing a range of biologically active

molecules.[3][5][9]

Benzodiazepines: It is a key building block in the synthesis of the benzodiazepine core

structure, which is found in many psychoactive drugs used as anxiolytics, sedatives, and

anticonvulsants.[4][5] The first benzodiazepine, chlordiazepoxide (Librium), was discovered

in 1955, and the class of drugs became widely prescribed by the 1970s.[11]

Anticancer Agents: It has been used as a reagent to synthesize 2-acetamidobenzamides that

exhibit antiproliferative activity against various tumor cell lines.[1]

Enzyme Inhibitors: The anhydride is also employed in the preparation of inhibitors for

enzymes like delta-5 desaturase, highlighting its role in developing targeted therapeutics.[1]
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Agrochemicals
Its derivatives are used in the development of new pesticides and herbicides, where the

resulting molecular scaffolds can be optimized for specific biological activity against pests or

weeds.[3][4]

Materials Science
In polymer chemistry, 5-Chloroisatoic anhydride is incorporated into specialty polymers to

enhance properties such as thermal stability and chemical resistance, making them suitable for

high-performance applications.[1][9] It also finds use in creating advanced coatings and

adhesives.[1]

Safety and Handling
5-Chloroisatoic anhydride is classified as an irritant. It can cause skin irritation (H315),

serious eye irritation (H319), and respiratory irritation (H335).[7] Standard laboratory safety

precautions should be taken, including the use of personal protective equipment (PPE) such as

gloves, safety glasses, and a dust mask.[7] It should be handled in a well-ventilated area. For

storage, the compound should be kept in a tightly closed container in a dry, cool place at room

temperature.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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